Cas no 18380-36-4 (2H-Azepin-2-one, hexahydro-1-[(trichloromethyl)thio]-)
18380-36-4 structure
Product Name:2H-Azepin-2-one, hexahydro-1-[(trichloromethyl)thio]-
CAS No:18380-36-4
MF:C7H10Cl3NOS
MW:262.584397792816
CID:1377595
Update Time:2024-08-14
2H-Azepin-2-one, hexahydro-1-[(trichloromethyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- 2H-Azepin-2-one, hexahydro-1-[(trichloromethyl)thio]-
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- Inchi: 1S/C7H10Cl3NOS/c8-7(9,10)13-11-5-3-1-2-4-6(11)12/h1-5H2
- InChI Key: HCPYBXBHEJXTRA-UHFFFAOYSA-N
- SMILES: N1(SC(Cl)(Cl)Cl)CCCCCC1=O
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- Melting Point: 91-92 °C(Solv: ligroine (8032-32-4))
- Boiling Point: 252.8±50.0 °C(Predicted)
- pka: -1.66±0.20(Predicted)
2H-Azepin-2-one, hexahydro-1-[(trichloromethyl)thio]- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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